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Cat. No.: B579870 Get Quote

Application of Tributyl Phosphate-d27 in
Environmental Sample Analysis
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed application notes and protocols for the use of Tributyl
phosphate-d27 (TBP-d27) as an internal standard for the quantification of Tributyl phosphate

(TBP) in various environmental matrices. The use of an isotopic labeled standard is a robust

analytical technique that corrects for sample matrix effects and variations in extraction

efficiency and instrument response, leading to highly accurate and precise results.

Tributyl phosphate is an organophosphorus compound used as a plasticizer, solvent, and

extractant in various industrial processes, including nuclear fuel reprocessing.[1] Its presence

in the environment is of concern, and accurate monitoring is crucial. Isotope dilution mass

spectrometry (IDMS) is a preferred method for the quantification of organic micropollutants in

complex environmental samples.

Analytical Approach: Isotope Dilution Gas
Chromatography-Mass Spectrometry (GC-MS)
The core of the analytical methodology is isotope dilution GC-MS. This technique involves

spiking a known amount of the isotopically labeled internal standard, TBP-d27, into the
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environmental sample prior to extraction and analysis. TBP and TBP-d27 have nearly identical

chemical and physical properties, causing them to behave similarly during sample preparation

and analysis. However, they are distinguishable by their mass-to-charge ratio (m/z) in the mass

spectrometer. By measuring the ratio of the native analyte to its labeled counterpart, the

concentration of TBP in the original sample can be accurately determined, irrespective of

losses during sample processing.

Table 1: Key Properties of Tributyl Phosphate and
its Isotopic Standard

Property Tributyl Phosphate (TBP)
Tributyl Phosphate-d27
(TBP-d27)

Chemical Formula C₁₂H₂₇O₄P C₁₂D₂₇O₄P

Molecular Weight 266.32 g/mol 293.49 g/mol

Boiling Point 289 °C
Not specified, expected to be

similar to TBP

Primary Quantitation Ion (m/z) 155 176

Secondary Confirmation Ion

(m/z)
99 108

Protocol 1: Analysis of Tributyl Phosphate in Water
Samples
This protocol details the extraction of TBP from water samples using Solid Phase Extraction

(SPE) followed by analysis using GC-MS with TBP-d27 as an internal standard.

1. Sample Preparation and Extraction

Sample Collection: Collect 1-liter water samples in amber glass bottles.

Spiking: Add a known amount of TBP-d27 internal standard solution (e.g., 100 ng in

methanol) to each 1 L water sample.
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SPE Cartridge Conditioning: Condition a 6 mL, 500 mg reversed-phase SPE cartridge (e.g.,

C18 or HLB) by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10

mL of deionized water.

Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a

flow rate of 5-10 mL/min.

Cartridge Washing: After loading, wash the cartridge with 5 mL of deionized water to remove

interfering substances.

Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

Elution: Elute the retained TBP and TBP-d27 from the cartridge with 10 mL of ethyl acetate.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen.

2. GC-MS Analysis

Gas Chromatograph (GC) Conditions:

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane

capillary column.

Injector Temperature: 250 °C

Injection Mode: Splitless (1 µL injection volume)

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp 1: 10 °C/min to 180 °C.

Ramp 2: 5 °C/min to 280 °C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.
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Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

TBP: m/z 155 (quantitation), 99 (confirmation).

TBP-d27: m/z 176 (quantitation), 108 (confirmation).

3. Data Analysis and Quantification

Calculate the concentration of TBP in the water sample using the following isotope dilution

equation:

Concentration (ng/L) = (A_native / A_labeled) * (C_labeled / V_sample) * RF

Where:

A_native = Peak area of the TBP quantitation ion (m/z 155).

A_labeled = Peak area of the TBP-d27 quantitation ion (m/z 176).

C_labeled = Amount of TBP-d27 spiked into the sample (ng).

V_sample = Volume of the water sample (L).

RF = Response Factor (determined from a calibration curve).

Table 2: Illustrative Performance Data for TBP Analysis in Water
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Parameter Value

Recovery of TBP-d27 85-110%

Method Detection Limit (MDL) 5 ng/L

Limit of Quantification (LOQ) 15 ng/L

Linear Range 20-1000 ng/L

Precision (RSD) < 15%

Note: These values are illustrative and should be determined for each specific instrument and

laboratory conditions.

Workflow for TBP Analysis in Water

Sample Preparation

Analysis

1L Water Sample Spike with TBP-d27 Load Sample onto SPE

Condition SPE Cartridge

Wash SPE Cartridge Dry SPE Cartridge Elute with Ethyl Acetate Concentrate to 1mL GC-MS Analysis (SIM Mode) Data Acquisition Quantification using Isotope Dilution

Click to download full resolution via product page

Caption: Workflow for TBP analysis in water samples.

Protocol 2: Analysis of Tributyl Phosphate in Soil
and Sediment Samples
This protocol describes the extraction of TBP from solid matrices like soil and sediment using

Pressurized Liquid Extraction (PLE) followed by GC-MS analysis with TBP-d27 as an internal

standard.
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1. Sample Preparation and Extraction

Sample Preparation: Homogenize the soil or sediment sample. Weigh 10 g of the

homogenized sample into a PLE extraction cell.

Spiking: Add a known amount of TBP-d27 internal standard solution (e.g., 100 ng in

methanol) directly onto the sample in the extraction cell.

Pressurized Liquid Extraction (PLE):

Solvent: Dichloromethane (DCM).

Temperature: 100 °C.

Pressure: 1500 psi.

Static Time: 5 minutes (2 cycles).

Flush Volume: 60% of cell volume.

Purge Time: 60 seconds.

Extract Cleanup (if necessary): If the extract is complex, a cleanup step using a Florisil or

silica gel column may be required.

Concentration: Concentrate the collected extract to a final volume of 1 mL under a gentle

stream of nitrogen.

2. GC-MS Analysis

The GC-MS conditions are the same as described in Protocol 1 for water analysis.

3. Data Analysis and Quantification

The concentration of TBP in the soil or sediment sample is calculated using the following

equation:

Concentration (ng/g) = (A_native / A_labeled) * (C_labeled / W_sample) * RF
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Where:

A_native = Peak area of the TBP quantitation ion (m/z 155).

A_labeled = Peak area of the TBP-d27 quantitation ion (m/z 176).

C_labeled = Amount of TBP-d27 spiked into the sample (ng).

W_sample = Weight of the soil/sediment sample (g).

RF = Response Factor (determined from a calibration curve).

Table 3: Illustrative Performance Data for TBP Analysis in Soil/Sediment

Parameter Value

Recovery of TBP-d27 80-115%

Method Detection Limit (MDL) 1 ng/g

Limit of Quantification (LOQ) 3 ng/g

Linear Range 5-500 ng/g

Precision (RSD) < 20%

Note: These values are illustrative and should be determined for each specific instrument and

laboratory conditions.

Workflow for TBP Analysis in Soil/Sediment

Sample Preparation Analysis
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Caption: Workflow for TBP analysis in solid samples.

Signaling Pathway and Logical Relationships
The use of an isotopically labeled internal standard like TBP-d27 follows a clear logical

pathway to ensure accurate quantification. The diagram below illustrates this relationship.

Logical Relationship for Isotope Dilution

Environmental Sample
(Unknown TBP Concentration)

Spike with Known Amount of TBP-d27

Co-extraction of TBP and TBP-d27

GC-MS Analysis

Measure Peak Area Ratio (TBP/TBP-d27)

Calculate TBP Concentration

Accurate TBP Concentration
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Caption: Logical flow of the isotope dilution method.

Conclusion
The use of Tributyl phosphate-d27 as an internal standard in conjunction with GC-MS

provides a highly reliable and accurate method for the quantification of Tributyl phosphate in

environmental samples. The protocols outlined above for water, soil, and sediment can be

adapted and validated for specific laboratory conditions and instrumentation. This approach is

recommended for environmental monitoring and research studies where high-quality data is

essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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